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Compound of Interest

Compound Name: (-)-20-Deoxocarnosol

CAS No.: 94529-97-2

Cat. No.: B1217706 Get Quote

Abstract & Introduction
(-)-20-Deoxocarnosol (CAS: 94529-97-2) is a bioactive abietane diterpene isolated from

Salvia and Sphacele species. Structurally related to carnosol and carnosic acid, it exhibits

significant biological activities ranging from antioxidant effects to potent cytotoxicity against

specific cancer cell lines (e.g., HL-60, SW480).

Unlike its oxidized counterparts, (-)-20-deoxocarnosol lacks the C-20 lactone carbonyl

oxygen, a structural modification that influences its lipophilicity and interaction with cellular

targets. This application note provides a rigorous protocol for evaluating its dose-dependent

cytotoxicity. We address critical challenges such as solubility limits, serum protein binding, and

the distinction between antiproliferative and cytotoxic effects.

Key Applications:

Screening for anti-tumor efficacy in solid and hematological tumor models.

Structure-Activity Relationship (SAR) studies of abietane diterpenes.

Investigation of ROS-mediated apoptotic pathways.
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Scientific Integrity Note: The success of this assay hinges on the stability of the stock solution.

Abietane diterpenes are susceptible to oxidation.

Property Specification

Chemical Name (-)-20-Deoxocarnosol

Molecular Weight 316.43 g/mol

Formula C₂₀H₂₈O₃

Solubility (DMSO) ≥ 50 mg/mL (~158 mM)

Solubility (Water)
Insoluble (Precipitates > 50 µM in aqueous

media without carrier)

Storage (Solid) -20°C (Protect from light)

Storage (Stock) -80°C (Use within 6 months; avoid freeze-thaw)

Reconstitution Protocol
Solvent: Use sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).

Concentration: Prepare a 50 mM stock solution.

Example: Dissolve 1 mg of (-)-20-deoxocarnosol in 63.2 µL of DMSO.

Vortexing: Vortex for 30 seconds to ensure complete solubilization.

Aliquot: Dispense into single-use aliquots (e.g., 10 µL) to prevent oxidative degradation from

repeated opening. Store at -80°C.

Experimental Design Strategy
Cell Line Selection
Based on literature IC50 values, the following sensitivity hierarchy is observed:

High Sensitivity: HL-60 (Leukemia, IC50 ≈ 15 µM)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1217706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Moderate Sensitivity: SW480 (Colon), SMMC-7721 (Liver) (IC50 ≈ 25–35 µM)

Low Sensitivity: A549 (Lung), MCF-7 (Breast) (IC50 ≥ 40 µM)

Controls
Negative Control: 0.1% DMSO in complete media (Vehicle Control).

Positive Control: Doxorubicin (1 µM) or Staurosporine (1 µM).

Blank: Complete media without cells (for background subtraction).

Detailed Protocol: CCK-8 Cytotoxicity Assay
Rationale: We utilize Cell Counting Kit-8 (CCK-8) over MTT. (-)-20-Deoxocarnosol is an

antioxidant; MTT reduction can occasionally be influenced by direct interaction with strong

reducing agents, whereas WST-8 (in CCK-8) is more stable and requires no solubilization step,

reducing error.

Step 1: Cell Seeding
Harvest cells in the log growth phase.

Seeding Density:

Adherent cells (e.g., SW480): 5,000 cells/well.

Suspension cells (e.g., HL-60): 10,000 cells/well.

Plate 100 µL of cell suspension into 96-well plates.

Edge Effect Mitigation: Fill outer wells with PBS; do not use them for data points.

Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Step 2: Compound Treatment (Serial Dilution)
Critical: Perform dilutions in a separate sterile deep-well plate or tubes, not directly on the cell

plate, to ensure mixing accuracy.
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Preparation of 2X Working Solutions:

Prepare a top concentration of 160 µM in complete media (Final on cells will be 80 µM).

Note on DMSO: The 160 µM solution will contain ~0.32% DMSO. Ensure the vehicle

control also contains 0.32% DMSO to normalize solvent toxicity.

Serial Dilution:

Perform 1:2 serial dilutions in complete media to generate: 160, 80, 40, 20, 10, 5, 2.5, and

0 µM.

Application:

Aspirate old media from adherent cells (carefully).

Add 100 µL of fresh media containing the compound (1X concentration) to the wells.

Alternative for Suspension Cells: Add 100 µL of 2X concentrated compound to the existing

100 µL of cell suspension.

Step 3: Incubation & Readout
Incubate for 48 hours (Standard for abietane diterpenes to manifest apoptotic effects).

Add 10 µL of CCK-8 reagent to each well.

Incubate for 1–4 hours at 37°C. Monitor color development (orange formazan).

Measure absorbance at 450 nm using a microplate reader.

Data Analysis & Mechanistic Context
Calculation
Mechanistic Pathway
(-)-20-Deoxocarnosol acts via a dual mechanism.[1] At lower doses, it may activate Nrf2

(antioxidant defense). At cytotoxic doses (typically >15 µM), it induces mitochondrial stress and

ROS accumulation, leading to apoptosis.
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Figure 1: Proposed Cytotoxicity Mechanism
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Caption: Dual-action pathway of (-)-20-deoxocarnosol showing dose-dependent switch from

antioxidant protection to ROS-mediated apoptosis.
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Issue Probable Cause Solution

Precipitation in Wells
Compound concentration >50

µM in aqueous media.

Check wells under microscope.

If crystals are visible, lower the

max concentration or increase

serum (FBS) to 10% to aid

solubility.

High Background (Blank)
Interaction between compound

and WST-8.

Incubate compound + CCK-8

without cells. If OD increases,

switch to ATP-based assay

(CellTiter-Glo).

Non-Sigmoidal Curve Evaporation in outer wells.
Use the "PBS moat" technique

(fill outer wells with PBS).

Inconsistent IC50 Stock solution degradation.

Abietanes oxidize rapidly.

Always use fresh aliquots from

-80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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